N,N'-(Ethane-1,2-diyl)bis(2-ethoxy-N-methylacetamide)
Overview
Description
N,N’-(Ethane-1,2-diyl)bis(2-ethoxy-N-methylacetamide) is a chemical compound with a complex structure that includes ethane, ethoxy, and N-methylacetamide groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N,N’-(Ethane-1,2-diyl)bis(2-ethoxy-N-methylacetamide) typically involves the reaction of ethane-1,2-diamine with 2-ethoxy-N-methylacetamide under controlled conditions. The reaction is usually carried out in a solvent such as methanol or chloroform, and the mixture is stirred at room temperature for a specified period .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to ensure high purity and yield of the final product .
Chemical Reactions Analysis
Types of Reactions
N,N’-(Ethane-1,2-diyl)bis(2-ethoxy-N-methylacetamide) can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide in an aqueous medium.
Reduction: Sodium borohydride in methanol.
Substitution: Halogenated compounds in the presence of a base.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction may produce amines or alcohols .
Scientific Research Applications
N,N’-(Ethane-1,2-diyl)bis(2-ethoxy-N-methylacetamide) has several scientific research applications:
Chemistry: Used as a reagent in organic synthesis and catalysis.
Biology: Investigated for its potential as a biochemical probe or inhibitor.
Medicine: Explored for its therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the production of polymers, coatings, and other materials
Mechanism of Action
The mechanism of action of N,N’-(Ethane-1,2-diyl)bis(2-ethoxy-N-methylacetamide) involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity or modulation of signal transduction pathways .
Comparison with Similar Compounds
Similar Compounds
- Ethene, 1,1’-[oxybis(2,1-ethanediyloxy)]bis-
- 2,2’-(Ethylenedioxy)bis(ethylamine)
- Ethanol, 2,2’-[1,2-ethanediylbis(oxy)]bis-, diacetate
Uniqueness
N,N’-(Ethane-1,2-diyl)bis(2-ethoxy-N-methylacetamide) is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.
Properties
CAS No. |
61797-34-0 |
|---|---|
Molecular Formula |
C12H24N2O4 |
Molecular Weight |
260.33 g/mol |
IUPAC Name |
2-ethoxy-N-[2-[(2-ethoxyacetyl)-methylamino]ethyl]-N-methylacetamide |
InChI |
InChI=1S/C12H24N2O4/c1-5-17-9-11(15)13(3)7-8-14(4)12(16)10-18-6-2/h5-10H2,1-4H3 |
InChI Key |
AFOHHUQKIXQJTH-UHFFFAOYSA-N |
Canonical SMILES |
CCOCC(=O)N(C)CCN(C)C(=O)COCC |
Origin of Product |
United States |
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